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Compound of Interest

Compound Name: Isophthalic dihydrazide

Cat. No.: B145863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isophthalic dihydrazide, a chemical compound utilized in various research and industrial

applications, requires careful handling due to its potential health and safety risks. This in-depth

technical guide provides a comprehensive overview of the critical safety considerations,

experimental protocols for hazard assessment, and recommended procedures for the safe use

of this compound. Adherence to these guidelines is paramount to ensure the well-being of

laboratory personnel and the integrity of research outcomes.

Section 1: Chemical and Physical Properties
A thorough understanding of the physicochemical properties of isophthalic dihydrazide is the

foundation of its safe handling. These properties influence its reactivity, potential for exposure,

and appropriate storage conditions.
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Property Value Reference

Chemical Formula C₈H₁₀N₄O₂ [1]

Molecular Weight 194.19 g/mol [1]

CAS Number 2760-98-7 [2]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 227 °C

Flash Point 227 °C

Purity Min. 95% [2]

Section 2: Health Hazard Information
Isophthalic dihydrazide is classified as a hazardous substance, primarily due to its potential

to cause skin and eye irritation.[3] The GHS classification indicates that it is harmful if

swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory

irritation.[3]

Hazard Classification GHS Category Description

Acute toxicity, Oral Category 4 Harmful if swallowed.[3]

Skin corrosion/irritation Category 2 Causes skin irritation.[3]

Serious eye damage/eye

irritation
Category 2A

Causes serious eye irritation.

[3]

Specific target organ toxicity –

single exposure
Category 3

May cause respiratory

irritation.[3]

Currently, there is no available data on the acute dermal or inhalation toxicity, carcinogenicity,

mutagenicity, or reproductive toxicity of isophthalic dihydrazide.[3] Similarly, no specific

occupational exposure limits (PELs, TLVs) have been established for this compound. In the

absence of such data, it is prudent to handle the substance with a high degree of caution.
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Section 3: Experimental Protocols for Hazard
Assessment
The classification of isophthalic dihydrazide as a skin and eye irritant is based on

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). Understanding these methodologies is

crucial for interpreting the hazard data and for any further toxicological assessments.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test provides information on the potential of a substance to cause reversible inflammatory

changes to the skin.[4][5][6]

Methodology:

Test Animal: The albino rabbit is the recommended species.[5]

Preparation: The day before the test, a small area of the animal's dorsal skin is shaved.[7]

Application: A dose of 0.5 grams of the solid test substance (isophthalic dihydrazide) is

applied to a small area of the skin (approximately 6 cm²) and covered with a gauze patch

and semi-occlusive dressing.[5][8]

Exposure: The exposure period is typically 4 hours.[5]

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.

[8] The observation period may be extended up to 14 days to assess the reversibility of the

effects.[5]

Scoring: The severity of the skin reactions is graded according to a standardized scoring

system.
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Preparation Application Observation

Select Healthy
Albino Rabbit
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Apply 0.5g of
Isophthalic Dihydrazide

Cover with Gauze
and Dressing

4-Hour
Exposure Remove Patch Observe for Erythema

and Edema (1-72h)
Assess Reversibility

(up to 14 days)

Preparation Application Observation

Select Healthy
Albino Rabbit

Pre-test Eye
Examination

Instill Test Substance
in One Eye

Examine Both Eyes
(1, 24, 48, 72h)

Score Corneal, Iris, and
Conjunctival Lesions

Assess Reversibility
(up to 21 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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